Cas no 742067-14-7 (Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate)

Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate is a fluorinated piperazine derivative featuring a tert-butyl carbamate protecting group and a phenolic hydroxyl group. This compound serves as a versatile intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders. The fluorine substitution enhances metabolic stability and binding affinity, while the hydroxyl group allows for further functionalization. The tert-butyloxycarbonyl (Boc) group provides selective deprotection capabilities, facilitating controlled synthetic modifications. Its well-defined structure and high purity make it suitable for research in medicinal chemistry and drug discovery, offering a balance of reactivity and stability for complex synthetic routes.
Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate structure
742067-14-7 structure
Product name:Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
CAS No:742067-14-7
MF:C15H21FN2O3
MW:296.337247610092
MDL:MFCD11872585
CID:5611905
PubChem ID:69373885

Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL5256454
    • tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
    • EN300-3389124
    • 742067-14-7
    • 1-Piperazinecarboxylic acid, 4-(3-fluoro-4-hydroxyphenyl)-, 1,1-dimethylethyl ester
    • Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
    • MDL: MFCD11872585
    • Inchi: 1S/C15H21FN2O3/c1-15(2,3)21-14(20)18-8-6-17(7-9-18)11-4-5-13(19)12(16)10-11/h4-5,10,19H,6-9H2,1-3H3
    • InChI Key: XQEOYAPNWYFAGB-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)N1CCN(C(=O)OC(C)(C)C)CC1)O

Computed Properties

  • Exact Mass: 296.15362070g/mol
  • Monoisotopic Mass: 296.15362070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 434.5±45.0 °C(Predicted)
  • pka: 10.96±0.35(Predicted)

Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3389124-0.1g
tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
742067-14-7 95.0%
0.1g
$1119.0 2025-03-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1594720-50mg
Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
742067-14-7 98%
50mg
¥15272.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1594720-250mg
Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
742067-14-7 98%
250mg
¥15444.00 2024-07-28
Enamine
EN300-3389124-0.05g
tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
742067-14-7 95.0%
0.05g
$1068.0 2025-03-18
Enamine
EN300-3389124-0.5g
tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
742067-14-7 95.0%
0.5g
$1221.0 2025-03-18
Enamine
EN300-3389124-1.0g
tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
742067-14-7 95.0%
1.0g
$1272.0 2025-03-18
Enamine
EN300-3389124-10.0g
tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
742067-14-7 95.0%
10.0g
$5467.0 2025-03-18
Enamine
EN300-3389124-5g
tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
742067-14-7
5g
$3687.0 2023-09-03
Enamine
EN300-3389124-10g
tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
742067-14-7
10g
$5467.0 2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1594720-1g
Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate
742067-14-7 98%
1g
¥19588.00 2024-07-28

Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate Related Literature

Additional information on Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 742067-14-7)

Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 742067-14-7) is a fluorinated piperazine derivative with significant applications in pharmaceutical and chemical research. This compound, often referred to as a Boc-protected piperazine, is widely utilized as an intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a tert-butyl carbamate group and a fluoro-hydroxyphenyl moiety, makes it a versatile building block for drug discovery and medicinal chemistry.

The growing interest in fluorinated compounds like Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. Researchers frequently search for terms such as "Boc-piperazine derivatives," "fluorinated pharmaceutical intermediates," and "CAS 742067-14-7 applications" to explore its potential. This compound is particularly relevant in the development of CNS-targeting drugs and GPCR modulators, aligning with current trends in neurodegenerative disease research.

From a synthetic perspective, Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate offers excellent reactivity for N-deprotection and cross-coupling reactions. Its Boc group can be selectively removed under mild acidic conditions, enabling further functionalization. This property is highly valued in parallel synthesis and combinatorial chemistry, where efficiency and selectivity are paramount. Laboratories often inquire about "Boc removal conditions for piperazines" or "fluorophenyl piperazine solubility," reflecting its practical utility.

In the context of green chemistry, this compound's structural features align with the demand for atom-efficient synthesis. The incorporation of a fluoro substituent often reduces the need for harsh reagents, addressing environmental concerns. Recent publications highlight its role in catalyzed amidation and microwave-assisted synthesis, topics frequently searched in academic databases. Its logP value and hydrogen bonding capacity also make it a subject of interest in QSAR studies.

Quality control of CAS 742067-14-7 involves rigorous HPLC purity analysis and spectroscopic characterization (NMR, MS). Suppliers emphasizing "high-purity piperazine derivatives" or "GMP-grade intermediates" cater to pharmaceutical industry standards. The compound's stability under inert atmosphere and recommended storage at 2-8°C are frequently discussed in technical datasheets, addressing common user queries about compound shelf life.

Emerging applications of Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate include its use in PROTAC development and targeted protein degradation strategies. These cutting-edge therapeutic approaches dominate recent scientific literature, with researchers investigating "piperazine linkers in PROTACs" and "fluorine in drug-target interactions." Its balanced lipophilicity and hydrogen bond donor/acceptor count contribute to optimal pharmacokinetic properties.

For analytical chemists, method development for 742067-14-7 quantification often involves reverse-phase chromatography with UV detection at 254 nm. The compound's distinct chromatographic behavior and mass spectral fragmentation patterns are documented in several method optimization studies. These details answer frequent search queries like "HPLC methods for Boc-piperazines" or "LC-MS analysis of fluorinated aromatics."

The commercial availability of Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate through specialized fine chemical suppliers has expanded its accessibility. Procurement-related searches such as "bulk piperazine carboxylate suppliers" or "custom synthesis CAS 742067-14-7" reflect market demand. Current Good Manufacturing Practice (cGMP) compliance and scale-up feasibility are key considerations for industrial users.

In summary, Tert-butyl 4-(3-fluoro-4-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 742067-14-7) represents a strategically important compound at the intersection of medicinal chemistry and process development. Its multifaceted applications continue to evolve, driven by advancements in drug discovery technologies and synthetic methodology. The compound's relevance persists as researchers address contemporary challenges in precision medicine and sustainable synthesis.

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